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Compound of Interest

Compound Name: Tetraethylammonium hydroxide

Cat. No.: B147483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tetraethylammonium hydroxide (TEAOH), an organic quaternary ammonium compound,

serves as a crucial reagent and catalyst in numerous applications, from organic synthesis to

the fabrication of advanced materials. A thorough understanding of its physical properties is

paramount for its effective and safe utilization in research and development. This technical

guide provides a consolidated overview of the core physical properties of

tetraethylammonium hydroxide, detailed methodologies for their determination, and a logical

framework for understanding their interdependencies.

Core Physical Properties Data
The physical characteristics of tetraethylammonium hydroxide are most commonly reported

for its aqueous solutions, as the anhydrous form has not been isolated.[1] The properties vary

significantly with concentration. The following table summarizes key quantitative data from

various sources.
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Physical Property Value
Concentration /
Conditions

Source(s)

Molecular Formula C₈H₂₁NO N/A [2][3]

Molecular Weight 147.26 g/mol N/A [3][4][5]

Appearance
Colorless to light

yellow liquid
Aqueous solution [3][6][7]

Melting Point -98 °C Solution [2][8]

< -25 °C 20% aq. soln. [9]

Boiling Point 110 °C Solution [2][3][8]

102 °C
20% aq. soln. at 1013

hPa
[9]

Density 1.023 g/mL at 25 °C [2][3][10]

1.01 g/mL 20% aq. soln. at 25 °C

1.01 g/cm³ 20% aq. soln. at 20 °C [9]

1.023 g/mL 35% aq. soln. at 25 °C [10]

Refractive Index n20/D 1.422 Solution [2][8]

n20/D 1.373 20% aq. soln. [4]

n20/D 1.404 35% aq. soln. [10]

pH > 13 20% aq. soln. at 20 °C [2][9]

Solubility Miscible with water N/A [3][5]

Flash Point 11 °C Solution [2][8]

Experimental Protocols for Property Determination
Accurate measurement of physical properties is critical. The following sections detail standard

experimental methodologies suitable for characterizing tetraethylammonium hydroxide
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solutions. Given the corrosive nature of TEAOH, appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, is mandatory for all procedures.

Density Measurement
Density of liquid samples like aqueous TEAOH can be determined using several methods.

Vibrating Tube Densitometer: This is a highly accurate method. The liquid sample is

introduced into a U-shaped tube, which is then electromagnetically excited to vibrate at its

characteristic frequency. This frequency changes depending on the mass (and thus density)

of the sample inside the tube. The instrument measures the oscillation frequency and

converts it to a density value. This method is advantageous for its high precision (up to

0.00001 g/cm³), small sample volume, and rapid measurement time.[1]

Pycnometer Method: A pycnometer is a glass flask with a precisely known volume. The

protocol is as follows:

Weigh the clean, dry pycnometer (m₁).

Fill the pycnometer with the TEAOH solution, ensuring no air bubbles are present, and

thermostat to a specific temperature (e.g., 20 °C).

Weigh the filled pycnometer (m₂).

The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V, where V is the calibrated

volume of the pycnometer. This method is accurate but requires careful handling and

precise temperature control.[1][3]

Hydrostatic Weighing (Archimedes' Principle): This technique involves weighing a reference

body of known volume (a glass sinker) first in air and then immersed in the TEAOH solution.

The difference in weight is equal to the weight of the displaced liquid. The density of the

liquid is then calculated from the buoyant force and the sinker's volume.[5]

Melting and Boiling Point Determination
Melting Point: Since aqueous TEAOH solutions are liquid at room temperature, this

measurement applies to their freezing point. The capillary method is standard for crystalline

solids but can be adapted for determining freezing points.[11][12]
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A small sample of the solution is placed in a capillary tube.

The tube is placed in a cooling bath or a specialized apparatus capable of controlled

cooling.

The temperature is lowered gradually (e.g., 1 °C/min) near the expected freezing point.

The temperature at which the first crystals appear and the temperature at which the entire

sample solidifies are recorded as the freezing range.

Boiling Point: The equilibrium boiling point can be determined using a method analogous to

ASTM D1120.[13][14]

A specific volume of the TEAOH solution (e.g., 100 mL) is placed in a round-bottom flask

with a few boiling chips.

A reflux condenser is attached to the flask to prevent the loss of vapor.

A calibrated thermometer is positioned so that the bulb is just above the liquid surface,

measuring the vapor temperature.

The solution is heated gently until it reaches a steady reflux.

The constant temperature observed during boiling is recorded as the equilibrium boiling

point. This value should be corrected for atmospheric pressure.

pH Measurement
As a strong base, the pH of a TEAOH solution is expected to be high (>13).[9] A standard pH

meter with a glass electrode is used for this measurement.

Calibrate the pH meter using at least two standard buffer solutions (e.g., pH 7, 10, and 12).

Rinse the electrode thoroughly with deionized water and gently blot dry.

Immerse the electrode in the TEAOH solution.
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Allow the reading to stabilize before recording the pH value. Given the high ionic strength

and extreme pH, it is important to use an electrode designed for such conditions to ensure

accuracy.[7]

Refractive Index Measurement
The refractive index is a measure of how light bends as it passes through the substance and is

useful for determining the concentration of solutions. An Abbe refractometer is a common

instrument for this purpose.[2][10]

Ensure the prism of the refractometer is clean and dry.

Apply a few drops of the TEAOH solution to the lower prism.

Close the prisms and allow the sample to reach thermal equilibrium with the instrument

(typically 20 °C).

While looking through the eyepiece, adjust the control knob until the dividing line between

the light and dark fields is sharp and centered on the crosshairs.

Read the refractive index value from the scale. The measurement is typically reported with

reference to the sodium D-line (589 nm), denoted as nD.

Logical Relationships of Physical Properties
The physical properties of tetraethylammonium hydroxide solutions are interconnected. The

concentration of the solution is a primary determinant for properties like density, boiling point,

and refractive index. These relationships are crucial for quality control and application-specific

formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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